Cas no 85586-52-3 (4,6-dicyclohexylresorcinol)

• Product Name: 4,6-dicyclohexylresorcinol
• CAS No: 85586-52-3
• MF: C₁₈H₂₆O₂
• MW: 274.397845745087
• CID: 990709
• PubChem ID: 3020817
• Update Time: 2025-04-20

4,6-dicyclohexylresorcinol Chemical and Physical Properties

Names and Identifiers

• 4,6-dicyclohexylresorcinol
• 4,6-dicyclohexylbenzene-1,3-diol
• 85586-52-3
• DTXSID10234793
• NS00038989
• EINECS 287-856-0
• GYERJOGJSQRWET-UHFFFAOYSA-N

• Inchi： 1S/C18H26O2/c19-17-12-18(20)16(14-9-5-2-6-10-14)11-15(17)13-7-3-1-4-8-13/h11-14,19-20H,1-10H2
• InChI Key： GYERJOGJSQRWET-UHFFFAOYSA-N
• SMILES： OC1C=C(C(=CC=1C1CCCCC1)C1CCCCC1)O

Computed Properties

• Exact Mass: 274.193280068g/mol
• Monoisotopic Mass: 274.193280068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 40.5Ų